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Compound of Interest

Compound Name: Triheptadecanoin

Cat. No.: B054981

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for triheptadecanoin, a high-purity synthetic triglyceride. In the realm of
pharmaceutical research and development, understanding the stability profile of a compound
like triheptadecanoin is critical for its application as an internal standard, in drug delivery
systems, and in metabolic studies. This document outlines the chemical properties,
degradation pathways, and analytical methodologies pertinent to ensuring the integrity of
triheptadecanoin.

Chemical and Physical Properties

Triheptadecanoin, also known as glyceryl triheptadecanoate, is a triglyceride composed of a
glycerol backbone esterified with three heptadecanoic acid molecules. Its saturated nature
contributes to its relatively high stability compared to unsaturated triglycerides.
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Property Value

Chemical Name 1,2,3-Propanetriyl tris(heptadecanoate)
Synonyms Glyceryl triheptadecanoate, Trimargarin
CAS Number 2438-40-6

Molecular Formula Cs4H10406

Molecular Weight 849.40 g/mol

Appearance White, crystalline powder or solid[1][2]
Melting Point 64-67 °C

Solubilit Soluble in organic solvents such as chloroform;
olubility _ .
insoluble in water.[3]

Commercially available in various purities,

Purity ) )
including 295% and >99%.[4]

Stability and Recommended Storage

Triheptadecanoin is generally considered stable under recommended storage conditions.[4]
However, like all esters, it is susceptible to degradation over time, particularly when exposed to
harsh conditions.
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Parameter

Recommendation

Shelf-life (Powder)

Long-term Storage

-20°C in a tightly sealed
container.[1][5][6][7]

3 years at -20°C[5][6]

4°C in a tightly sealed

Short-term Storage ) 2 years at 4°CJ[5][6]
container.
Typically shipped at ambient

Shipping ypically shipp N/A
temperature.[7]

) -80°C for up to 6 months;

In-solution Storage N/A
-20°C for up to 1 month.[6]
Store in a cool, dry, and well-
ventilated area away from

Handling sources of ignition and N/A

incompatible substances

(strong oxidizing agents).[4]

Degradation Pathways

The primary degradation pathways for triheptadecanoin are hydrolysis and oxidation. As a

saturated triglyceride, it is significantly less prone to oxidation than its unsaturated

counterparts.

Hydrolytic Degradation

Hydrolysis of the ester linkages is the most probable degradation pathway. This can be
catalyzed by acids, bases, or enzymes (lipases), leading to the stepwise formation of di- and

monoglycerides, and ultimately glycerol and free heptadecanoic acid.[3][4][5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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